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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546755 Get Quote

Technical Support Center:
Triphenylphosphinegold(I) Chloride
This guide provides essential safety, handling, and storage information for

Triphenylphosphinegold(I) chloride (CAS No. 14243-64-2) for personnel in research and

development.

Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is mandatory when handling

Triphenylphosphinegold(I) chloride?

A1: When handling this compound, a comprehensive set of PPE is required to minimize

exposure. This includes:

Hand Protection: Neoprene or nitrile rubber gloves.[1]

Eye Protection: Chemical safety goggles are mandatory. Contact lenses should not be worn.

[1][2]

Body Protection: A lab coat or suitable protective clothing to prevent skin contact.[1][2]

Respiratory Protection: A NIOSH-certified dust and mist respirator is recommended,

especially when there is a risk of inhaling the powder.[1][2] All handling should be performed
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inside a certified chemical fume hood.[1]

Q2: How should I properly store Triphenylphosphinegold(I) chloride?

A2: Proper storage is crucial for maintaining the compound's stability and ensuring safety. Key

storage requirements are:

Container: Keep the container tightly closed to prevent moisture ingress.[1][3]

Atmosphere: Store in a dry, inert atmosphere; storage under nitrogen is recommended.[4][5]

Temperature: Store in a cool, dark place. Refrigeration at 2-8°C is specified by some

suppliers.[4]

Location: Store in a well-ventilated area, away from heat sources and incompatible

materials.[1] The storage area should be locked or otherwise secured.[1][5]

Q3: What materials and chemicals are incompatible with Triphenylphosphinegold(I) chloride?

A3: To prevent hazardous reactions, avoid contact with the following:

Water and moist air, as the compound is moisture-sensitive.[1][2][6]

Strong oxidizing agents.[6]

Finely powdered metals.[6]

Reducing agents.[3]

Excess heat.[2]

Q4: What are the immediate first-aid actions required in case of accidental exposure?

A4: In case of any exposure, prompt action is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][6]
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Skin Contact: Wash the affected area immediately and thoroughly with soap and plenty of

water for at least 15 minutes. If skin irritation develops or persists, consult a physician.[2]

Inhalation: Move the individual to fresh air. If the person is not breathing, administer artificial

respiration. If symptoms like respiratory irritation occur, seek medical attention.[2][5][7]

Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.

Seek immediate medical attention.[2][6]

Q5: What is the correct procedure for cleaning up a small spill?

A5: For small spills, follow these steps:

Evacuate all non-essential personnel from the immediate area.[1]

Ensure you are wearing the full required PPE (see Q1).[1]

Prevent the powder from becoming airborne. Avoid creating dust.

Carefully sweep or shovel the spilled solid into a suitable, labeled container for chemical

waste disposal.[1]

Clean the spill area thoroughly.

Prevent the spilled material from entering sewers or public waterways.[1]

Q6: What are the signs of decomposition?

A6: While visual signs are not well-documented, decomposition can be expected upon

exposure to high heat or incompatible materials.[2] Hazardous decomposition products upon

heating include irritating fumes, carbon monoxide (CO), carbon dioxide (CO2), oxides of

phosphorus, heavy metal oxides, and hydrogen chloride gas.[2][6] If you suspect

decomposition, handle the material with extreme caution within a fume hood and dispose of it

according to institutional protocols.

Data Presentation
Summary of Physical and Safety Data
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Property Value Reference

Appearance
White to colorless crystalline

solid
[4][5][8]

Melting Point 236–249 °C (457–480 °F) [4][5][8]

Storage Temperature 2–8 °C (Refrigerated) [4]

Solubility

Insoluble in water and ethanol.

Soluble in methylene chloride,

acetonitrile, benzene, and

acetone.

[4][5]

Stability

Stable under recommended

storage conditions. Moisture-

sensitive.

[1][6]

Incompatibilities

Water, moist air, excess heat,

strong oxidizing agents, finely

powdered metals, reducing

agents.

[1][2][3][6]

Experimental Protocols
Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure that a chemical fume hood is certified and operational.

Confirm that an emergency eyewash station and safety shower are accessible.[1][2]

PPE: Don the required personal protective equipment: nitrile or neoprene gloves, chemical

safety goggles, and a lab coat. A respirator is recommended.

Handling: Conduct all manipulations of the solid compound within the fume hood to prevent

inhalation of dust. Avoid the formation of dust during weighing and transfer.[1]

Dispensing: Use appropriate tools (e.g., spatulas) to handle the material. Ensure the

container is promptly and tightly resealed after use.
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1] Clean all contaminated surfaces and equipment.

Waste: Dispose of contaminated materials and excess chemicals in a designated, labeled

hazardous waste container according to your institution's guidelines.

Protocol 2: Accidental Spill Response

Alert: Immediately alert colleagues in the vicinity of the spill.

Evacuate: Evacuate non-essential personnel from the area.[1]

Assess: Assess the extent of the spill. If the spill is large or you are not trained to handle it,

contact your institution's emergency response team.

Protect: Don full PPE, including respiratory protection, before entering the spill area.[1]

Contain: Prevent further spread of the solid. If applicable, use dikes or absorbents for

containment.[1]

Clean-up: Carefully sweep the solid material into a labeled container for hazardous waste.

Do not use water for cleanup.[1]

Decontaminate: Wipe down the spill area with a suitable solvent (e.g., one in which the

compound is soluble and which is appropriate for the surface), followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the incident to your supervisor or safety officer as per institutional policy.
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Accidental Spill of Triphenylphosphinechlorogold

Assessment & Preparation

Containment & Cleanup

Final Steps
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Click to download full resolution via product page

Caption: Workflow for handling an accidental spill event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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